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Compound of Interest

Compound Name: Cyclohexane-d12

Cat. No.: B167423

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties
of Cyclohexane-d12 (CeD12), a deuterated isotopologue of cyclohexane. The substitution of
protium with deuterium atoms imparts subtle yet significant changes to the molecule's
physicochemical characteristics, making a detailed understanding of its thermodynamic
behavior crucial for applications in areas such as neutron scattering, NMR spectroscopy, and
as a tracer in various chemical and biological studies. This document summarizes key
guantitative data, details the experimental protocols used for their determination, and illustrates
the fundamental relationships between these properties.

Core Thermodynamic Data

The following tables present a consolidated summary of the essential thermodynamic
properties of Cyclohexane-d12. These values have been compiled from various reputable
sources, providing a basis for comparison and application in research and development.

Table 1: Molar Thermodynamic Properties at Standard
Conditions (298.15 K)
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Property Symbol Value Units Source

Molar Mass M 96.23 g/mol [1]

Liquid Heat
Capacity o

Cp,liquid 188.7 J/(mol-K) [1]
(Constant

Pressure)

Standard o
o Seliquid 228.2 J/(mol-K) [1]
Entropy of Liquid

Enthalpy of
o AHvap 33.10 kJ/mol 2]
Vaporization

Standard Gibbs
Free Energy of AGT° 31.80 kJ/mol [2]

Formation

Standard
Enthalpy of AHf° -92.51 kJ/mol [2]
Formation

Table 2: Phase Transition Properties

Property Symbol Value Units Source
Melting Point Tm 6.5 °C
Boiling Point Tb 80.7 °C
Enthalpy of

) AHfus 2.06 kJ/mol [2]
Fusion

Experimental Protocols

The accurate determination of thermodynamic properties relies on precise and well-established
experimental methodologies. Below are detailed descriptions of the key techniques employed
in acquiring the data presented in this guide.
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Heat Capacity Measurement (Adiabatic and Differential
Scanning Calorimetry)

The heat capacity of Cyclohexane-d12 has been determined using calorimetric techniques.
The primary methods referenced in the literature for this compound are adiabatic calorimetry
and differential scanning calorimetry (DSC).

a) Adiabatic Calorimetry (as employed by Nikolaev, Rabinovich, et al., 1966)

Adiabatic calorimetry is a highly accurate technique for measuring the heat capacity of liquids
and solids. The fundamental principle is to introduce a known quantity of heat to a sample in a
thermally isolated system (the calorimeter) and measure the resulting temperature change.

» Apparatus: An adiabatic calorimeter consists of a sample cell, a heater, a temperature
sensor (e.g., a platinum resistance thermometer), and a series of concentric adiabatic
shields. The shields are maintained at the same temperature as the sample cell to prevent
any heat exchange with the surroundings. The entire assembly is housed in a high-vacuum
chamber.

e Procedure:
o A precisely weighed sample of Cyclohexane-d12 is placed in the sample cell.
o The system is cooled to the desired starting temperature.

o A known amount of electrical energy (heat) is supplied to the sample via the heater for a
specific duration.

o The temperature of the sample is monitored throughout the heating period and until
thermal equilibrium is re-established.

o The heat capacity is calculated from the amount of heat supplied and the measured
temperature rise, after accounting for the heat capacity of the calorimeter itself (which is
determined in a separate calibration experiment).

o Measurements are taken over a range of temperatures to determine the temperature
dependence of the heat capacity.[3][4][5]
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b) Differential Scanning Calorimetry (DSC) (as employed by Mraw and Naas-O'Rourke, 1980)

Differential Scanning Calorimetry is a thermal analysis technique that measures the difference
in the amount of heat required to increase the temperature of a sample and a reference as a
function of temperature.

o Apparatus: A DSC instrument contains two pans: a sample pan containing the
Cyclohexane-d12 and an empty reference pan. These pans are situated in a furnace that
can be heated or cooled at a controlled rate.

e Procedure:

o Asmall, accurately weighed amount of Cyclohexane-d12 is hermetically sealed in a
sample pan. An empty pan is used as a reference.

o The sample and reference pans are placed in the DSC cell.
o The cell is heated at a constant rate (e.g., 10 K/min) over the desired temperature range.

o The instrument measures the differential heat flow to the sample and reference required to
maintain both at the same temperature.

o The heat capacity of the sample is determined by comparing the heat flow signal of the
sample to that of a known standard (e.g., sapphire) run under the same conditions.[6][7]

Enthalpy of Fusion Determination (Differential Scanning
Calorimetry)

The enthalpy of fusion (the heat required to melt the substance at its melting point) can also be
accurately determined using DSC.

o Apparatus: The same DSC instrument as used for heat capacity measurements is employed.
e Procedure:

o A weighed sample of Cyclohexane-d12 is cooled to a temperature below its freezing
point.
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[e]

The sample is then heated at a constant rate through its melting transition.

o

The DSC records an endothermic peak as the sample melts.

[¢]

The area of this peak is directly proportional to the enthalpy of fusion.

[¢]

The instrument is calibrated using a standard with a known enthalpy of fusion (e.g.,
indium) to quantify the relationship between peak area and enthalpy.[7]

Enthalpy of Vaporization and Vapor Pressure
Measurement (Static Method)

The static method is a direct technique for measuring the vapor pressure of a liquid at different
temperatures. From this data, the enthalpy of vaporization can be calculated using the
Clausius-Clapeyron equation.

o Apparatus: The setup consists of a sample container connected to a pressure-measuring
device (manometer) and a vacuum line. The sample container is placed in a thermostat for
precise temperature control.

e Procedure:
o A sample of Cyclohexane-d12 is placed in the container.

o The sample is thoroughly degassed to remove any dissolved air or other volatile
impurities. This is a critical step and is often achieved by repeated freeze-pump-thaw
cycles.[8]

o The sample is brought to a constant, known temperature in the thermostat.

o The system is allowed to reach equilibrium, at which point the pressure measured by the
manometer is the vapor pressure of the liquid at that temperature.

o The temperature is then changed, and the vapor pressure is measured again. This
process is repeated over a range of temperatures.[9][10][11]
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o The enthalpy of vaporization is determined from the slope of a plot of the natural logarithm
of the vapor pressure versus the inverse of the absolute temperature.[12]

Enthalpy of Formation Determination (Bomb
Calorimetry)

The standard enthalpy of formation is determined indirectly from the enthalpy of combustion,
which is measured using a bomb calorimeter.

o Apparatus: A bomb calorimeter is a constant-volume calorimeter consisting of a strong,
sealed steel container (the "bomb") immersed in a known quantity of water in an insulated
outer container.

e Procedure:

o

A precisely weighed sample of Cyclohexane-d12 is placed in a crucible inside the bomb.
o The bomb is sealed and pressurized with a large excess of pure oxygen.

o The bomb is placed in the water bath, and the initial temperature is recorded.

o The sample is ignited electrically.

o The heat released by the combustion reaction is absorbed by the bomb and the
surrounding water, causing a temperature rise.

o The total heat released is calculated from the temperature change and the heat capacity
of the calorimeter (determined by combusting a standard substance with a known heat of
combustion, such as benzoic acid).[13][14][15][16]

o The standard enthalpy of formation of Cyclohexane-d12 is then calculated from its
standard enthalpy of combustion using Hess's law, along with the known standard
enthalpies of formation of the combustion products (CO2z and D20).[17][18]

Visualization of Thermodynamic Relationships

The following diagram illustrates the fundamental relationships between key thermodynamic
properties.
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Caption: Interrelationships of core thermodynamic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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